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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B15546869

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of Aspinonene. Due to the limited availability of comprehensive toxicological data, a
precautionary approach is mandatory. Aspinonene should be treated as a potentially
hazardous substance, and all procedures must be conducted with the primary goal of
minimizing exposure.

Quantitative Data Summary

Limited physicochemical data is available for Aspinonene. The following table summarizes the
known quantitative information.[1][2][3]

Property Value Source
Molecular Formula CoH1604 PubChem|[2]
Molecular Weight 188.22 g/mol PubChem|[2]

(E,2R,5S)-2-[(2R,3S)-3-

IUPAC Name methyloxiran-2-yllhex-3-ene- PubChem|[2]
1,2,5-triol
CAS Number 157676-96-5 BenchChem[3]
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Personal Protective Equipment (PPE)

A risk-based approach is essential when selecting PPE for handling Aspinonene, as its
toxicological properties have not been thoroughly investigated.[4] The following table outlines
the recommended PPE based on standard protocols for compounds with unknown toxicity.[4]

Body Part PPE Item Specification
Safety Glasses with Side -
Eyes/Face ) ANSI 787.1 certified.
Shields or Goggles
. Required when there is a
Face Shield
splash hazard.
Minimum thickness of 4 mil;
Hands Nitrile Gloves )
inspect for tears before use.
Fully buttoned, with tight-fitting
Body Laboratory Coat
cuffs.
If handling powder outside of a
Respiratory N95 Respirator or higher fume hood or if aerosolization

is possible.

Experimental Workflow: Safe Handling of
Aspinonene

The following diagram outlines the procedural steps for the safe handling of Aspinonene in a
laboratory setting. Adherence to this workflow is critical to minimize exposure risk.
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Preparation

Review Safety Information
(Assume Hazardous)

'

Prepare Work Area
(Chemical Fume Hood)

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling

Weigh Solid Aspinonene
(in fume hood)

'

Prepare Solution
(add solid to solvent slowly)

Post-Handling

Wipe Down Work Area

'

Dispose of Contaminated Materials
(as hazardous waste)

'

Remove PPE

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Aspinonene.
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Detailed Experimental Protocols

General Handling Protocol
All handling of Aspinonene must occur within a certified chemical fume hood to minimize
inhalation exposure.[5] A designated area for Aspinonene work should be established to

prevent cross-contamination. An emergency eyewash and safety shower must be readily
accessible.[4]

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Line the work
area within the chemical fume hood with absorbent, disposable bench paper.[4]

» Weighing: If working with solid Aspinonene, weigh the material in the fume hood on a tared
weigh boat.[4]

e Solution Preparation: When preparing solutions, slowly add the Aspinonene to the solvent
to avoid splashing. Keep the container covered as much as possible.[4]

o Post-Handling: After handling, wipe down the work area with a suitable solvent. All
contaminated disposable materials should be placed in a designated hazardous waste
container.[4]

» Hand Washing: Always wash hands thoroughly with soap and water after removing gloves.

[4]
Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is critical.[4]
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Incident Procedure

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.[4]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ) ) )

and lower eyelids occasionally. Seek medical

attention.

Move to fresh air. If not breathing, give artificial
Inhalation respiration. If breathing is difficult, give oxygen.

Seek medical attention.[4]

) Do NOT induce vomiting. Wash out mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[4]

Absorb with an inert material (e.g., vermiculite,
) sand) and place in a sealed container for
Small Spill ) ) ) )
disposal. Clean the spill area with a suitable

decontamination solution.[4]

Evacuate the area. Alert the laboratory
) supervisor and safety officer. Do not attempt to
Large Spill ) ) )
clean up without appropriate respiratory

protection and training.[4]

Disposal Plan

All waste contaminated with Aspinonene must be treated as hazardous waste.[5]

» Solid Waste: Collect all contaminated solids (e.g., gloves, weigh boats, paper towels) in a
designated, sealed, and labeled plastic bag or container.[4]

» Liquid Waste: Collect all liquid waste containing Aspinonene in a labeled, sealed, solvent-
resistant bottle. Do not mix with other waste streams unless compatibility is confirmed.[4][5]
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o Sharps: Dispose of any contaminated needles, syringes, or glassware in a designated
puncture-resistant sharps container.[4]

o Container Disposal: Empty containers that held Aspinonene should be triple-rinsed with a
suitable solvent. The first two rinsates must be collected as hazardous waste.[5]

All hazardous waste must be disposed of through the institution's environmental health and
safety office in accordance with local, state, and federal regulations.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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